Cas no 313376-16-8 (1-Cyclohexyl-2-methyl-1H-benzoimidazole-5-carboxylic Acid)
1-Cyclohexyl-2-methyl-1H-benzoimidazole-5-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclohexyl-2-methyl-1H-benzimidazole-5-carboxylic acid
- 1-cyclohexyl-2-methyl-1,3-benzodiazole-5-carboxylic acid
- MLS000067412
- 1-cyclohexyl-2-methylbenzimidazole-5-carboxylic acid
- HMS2475H11
- 1-Cyclohexyl-2-methyl-1H-benzoimidazole-5-carboxylic acid
- 1-Cyclohexyl-2-methyl-1H-benzo[d]imidazole-5-carboxylic acid
- Cambridge id 5119834
- SCHEMBL9613233
- CBDivE_011710
- STK050043
- Oprea1_346812
- 1-CYCLOHEXYL-2-METHYL-1H-1,3-BENZIMIDAZOLE-5-CARBOXYLIC ACID
- SMR000124846
- CHEMBL1431061
- HMS1696C18
- Oprea1_661549
- AKOS000301741
- 313376-16-8
- 1-Cyclohexyl-2-methyl-1H-benzo[d]imidazole-5-carboxylicacid
- 1-Cyclohexyl-2-methyl-1H-benzoimidazole-5-carboxylic Acid
-
- MDL: MFCD00473418
- Inchi: 1S/C15H18N2O2/c1-10-16-13-9-11(15(18)19)7-8-14(13)17(10)12-5-3-2-4-6-12/h7-9,12H,2-6H2,1H3,(H,18,19)
- InChI Key: KQAHFDDIZFKJCE-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2=C(C=1)N=C(C)N2C1CCCCC1)=O
Computed Properties
- Exact Mass: 258.136827821Da
- Monoisotopic Mass: 258.136827821Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 55.1Ų
1-Cyclohexyl-2-methyl-1H-benzoimidazole-5-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C995875-10mg |
1-Cyclohexyl-2-methyl-1H-benzoimidazole-5-carboxylic Acid |
313376-16-8 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C995875-50mg |
1-Cyclohexyl-2-methyl-1H-benzoimidazole-5-carboxylic Acid |
313376-16-8 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | C995875-100mg |
1-Cyclohexyl-2-methyl-1H-benzoimidazole-5-carboxylic Acid |
313376-16-8 | 100mg |
$ 185.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 018405-1g |
1-Cyclohexyl-2-methyl-1H-benzoimidazole-5-carboxylic acid |
313376-16-8 | 1g |
4842CNY | 2021-05-07 | ||
| Chemenu | CM378922-1g |
1-cyclohexyl-2-methyl-1H-1,3-benzodiazole-5-carboxylic acid |
313376-16-8 | 95%+ | 1g |
$303 | 2023-01-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 018405-1g |
1-Cyclohexyl-2-methyl-1H-benzoimidazole-5-carboxylic acid |
313376-16-8 | 1g |
4842.0CNY | 2021-07-05 | ||
| Ambeed | A834868-1g |
1-Cyclohexyl-2-methyl-1H-benzo[d]imidazole-5-carboxylic acid |
313376-16-8 | 97% | 1g |
$294.0 | 2024-04-20 |
1-Cyclohexyl-2-methyl-1H-benzoimidazole-5-carboxylic Acid Suppliers
1-Cyclohexyl-2-methyl-1H-benzoimidazole-5-carboxylic Acid Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 1-Cyclohexyl-2-methyl-1H-benzoimidazole-5-carboxylic Acid
1-Cyclohexyl-2-methyl-1H-benzoimidazole-5-carboxylic Acid: A Comprehensive Overview
The compound with CAS No 313376-16-8, known as 1-Cyclohexyl-2-methyl-1H-benzoimidazole-5-carboxylic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoimidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The benzoimidazole core of this molecule provides a rigid and planar structure, which is often desirable in medicinal chemistry for interactions with biological targets.
The cyclohexyl group attached to the benzoimidazole ring introduces steric bulk and lipophilicity, which can enhance the molecule's ability to penetrate cellular membranes. This property is particularly advantageous in drug design, where membrane permeability is a critical factor for bioavailability. The methyl substituent at the 2-position further modulates the electronic properties of the molecule, potentially influencing its reactivity and selectivity in biological systems.
Recent studies have highlighted the potential of 1-Cyclohexyl-2-methyl-1H-benzoimidazole-5-carboxylic Acid as a lead compound in the development of novel therapeutic agents. For instance, research has demonstrated its ability to act as a potent inhibitor of certain enzymes involved in inflammatory pathways. This finding suggests that the compound could be explored further for its anti-inflammatory properties, particularly in conditions such as arthritis or neuroinflammation.
In addition to its pharmacological applications, this compound has also been investigated for its potential use in materials science. The carboxylic acid group at the 5-position can participate in hydrogen bonding, making it a candidate for self-assembling structures or supramolecular chemistry applications. Such properties could be exploited in the design of advanced materials with tailored physical and chemical properties.
The synthesis of 1-Cyclohexyl-2-methyl-1H-benzoimidazole-5-carboxylic Acid typically involves multi-step organic reactions, including nucleophilic aromatic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. These developments are crucial for transitioning laboratory discoveries into industrial applications.
From an environmental perspective, understanding the ecological impact of this compound is essential. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, which is promising for its safe disposal and minimal environmental footprint. However, further research is required to assess its long-term effects on aquatic ecosystems and soil microbiota.
In conclusion, 1-Cyclohexyl-2-methyl-1H-benzoimidazole-5-carboxylic Acid represents a versatile molecule with diverse applications across multiple disciplines. Its unique structural features and promising biological activities make it a valuable asset in contemporary research efforts. As scientific advancements continue to unfold, this compound is likely to play an increasingly significant role in both therapeutic development and materials innovation.
313376-16-8 (1-Cyclohexyl-2-methyl-1H-benzoimidazole-5-carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)